![molecular formula C12H19NO B2378651 1-[4-(2-Methylpropoxy)phenyl]ethan-1-amine CAS No. 953894-81-0](/img/structure/B2378651.png)
1-[4-(2-Methylpropoxy)phenyl]ethan-1-amine
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Overview
Description
“1-[4-(2-Methylpropoxy)phenyl]ethan-1-amine” is a chemical compound with the CAS Number: 953894-81-0 . It has a molecular weight of 193.29 . The IUPAC name for this compound is 1-(4-isobutoxyphenyl)ethanamine . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for “1-[4-(2-Methylpropoxy)phenyl]ethan-1-amine” is 1S/C12H19NO/c1-9(2)8-14-12-6-4-11(5-7-12)10(3)13/h4-7,9-10H,8,13H2,1-3H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
“1-[4-(2-Methylpropoxy)phenyl]ethan-1-amine” is a liquid at room temperature . It has a molecular weight of 193.29 .Scientific Research Applications
Synthesis and Characterization
- Microwave-Assisted Synthesis: An efficient microwave-assisted synthetic route for Mannich bases from 4-hydroxyacetophenone and secondary amines, including compounds structurally similar to 1-[4-(2-Methylpropoxy)phenyl]ethan-1-amine, has been developed. This non-catalyzed, environmentally benign method is a novel alternative for conventional synthesis, providing quantitative yields in a short time (Aljohani et al., 2019).
- Novel Synthesis Under Ultrasound Irradiation: A convenient and eco-friendly protocol for synthesizing derivatives using ultrasound-mediated condensation has been reported. This method offers several advantages like simple work-up procedures, shorter reaction times, and higher yields (Wang et al., 2011).
Chemical Properties and Applications
- Palladium(II) and Platinum(II) Complexes: Compounds structurally related to 1-[4-(2-Methylpropoxy)phenyl]ethan-1-amine have been synthesized and evaluated as potential anticancer agents. These compounds demonstrate interesting properties, such as strong coordination bonds and square-planar geometries, making them significant for medical research (Ghani & Mansour, 2011).
- Poly Vinyl Alcohol/Acrylic Acid Hydrogels Modification: Radiation-induced poly vinyl alcohol/acrylic acid hydrogels have been modified with various amines, including structures similar to 1-[4-(2-Methylpropoxy)phenyl]ethan-1-amine, leading to enhanced thermal stability and promising biological activities. This indicates potential applications in medical fields (Aly & El-Mohdy, 2015).
Pharmaceutical and Medical Research
- Synthesis of Novel Polyimides: Research into the synthesis of new aromatic polyimides using amines shows potential applications in high-performance materials due to their thermal and mechanical properties (Okabe & Morikawa, 2010).
- Chiral Halogenated Amines Synthesis: Amine transaminases have been used to synthesize halogen-substituted derivatives, indicating the relevance of such amines in asymmetric synthesis, a key area in pharmaceutical manufacturing (Dawood et al., 2018).
Safety and Hazards
properties
IUPAC Name |
1-[4-(2-methylpropoxy)phenyl]ethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO/c1-9(2)8-14-12-6-4-11(5-7-12)10(3)13/h4-7,9-10H,8,13H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZNMSGYKWGSJBS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=CC=C(C=C1)C(C)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(2-Methylpropoxy)phenyl]ethan-1-amine |
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